Cas no 56616-96-7 (5-bromo-1,3-dimethyl-1H-1,2,4-triazole)
56616-96-7 structure
Product Name:5-bromo-1,3-dimethyl-1H-1,2,4-triazole
CAS No:56616-96-7
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD22066399
CID:1599437
PubChem ID:143396
Update Time:2025-04-21
5-bromo-1,3-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1,3-dimethyl-1,2,4-triazole
- CTK5A5437
- 1H-1,2,4-Triazole,5-bromo-1,3-dimethyl-
- 5-BROMO-1,3-DIMETHYL-1H-1,2,4-TRIAZOLE
- 5-Brom-1,3-dimethyl-1,2,4-triazol
- 5-Brom-1H-1,3-dimethyl-1,2,4-triazol
- 5-bromo-1,3-dimethyl-1H-[1,2,4]triazole
- AG-F-99014
- DTXSID60205190
- ALBB-021483
- AT12326
- DB-168262
- EN300-1590617
- MFCD22066399
- AKOS015997848
- LS-06451
- SCHEMBL22981076
- 56616-96-7
- 1H-1,2,4-Triazole, 5-bromo-1,3-dimethyl-
- 5-Bromo-1,3-dimethyl-1H-1,2,4-triazole, AldrichCPR
- 5-bromo-1,3-dimethyl-1H-1,2,4-triazole
-
- MDL: MFCD22066399
- Inchi: 1S/C4H6BrN3/c1-3-6-4(5)8(2)7-3/h1-2H3
- InChI Key: FHPZKFCCOUUHEQ-UHFFFAOYSA-N
- SMILES: BrC1=NC(C)=NN1C
Computed Properties
- Exact Mass: 174.97458
- Monoisotopic Mass: 174.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 87.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 1.77
- Boiling Point: 280.2°C at 760 mmHg
- Flash Point: 123.2°C
- Refractive Index: 1.639
- PSA: 30.71
5-bromo-1,3-dimethyl-1H-1,2,4-triazole Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
5-bromo-1,3-dimethyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB412841-500 mg |
5-Bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 500 mg |
€406.00 | 2023-07-19 | ||
| abcr | AB412841-1 g |
5-Bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 1 g |
€489.50 | 2023-07-19 | ||
| TRC | B755150-50mg |
5-bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B755150-100mg |
5-bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B755150-500mg |
5-bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM422944-1g |
5-Bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 95%+ | 1g |
$748 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1259637-1g |
5-Bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 95% | 1g |
$420 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1259637-5g |
5-Bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 95% | 5g |
$1635 | 2023-09-01 | |
| Cooke Chemical | LN5662457-1g |
5-Bromo-1,3-dimethyl-1H-1,2 |
56616-96-7 | 4-triazole | 1g |
RMB 3710.40 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1259637-250mg |
5-Bromo-1,3-dimethyl-1H-1,2,4-triazole |
56616-96-7 | 95% | 250mg |
$310 | 2024-06-06 |
5-bromo-1,3-dimethyl-1H-1,2,4-triazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
56616-96-7 (5-bromo-1,3-dimethyl-1H-1,2,4-triazole) Related Products
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